Cas no 607373-90-0 (4-Pyridinamine, N-ethyl-2-methoxy-5-nitro-)

• Product Name: 4-Pyridinamine, N-ethyl-2-methoxy-5-nitro-
• CAS No: 607373-90-0
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 495810
• PubChem ID: 45091610
• Update Time: 2025-09-23

4-Pyridinamine, N-ethyl-2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, N-ethyl-2-methoxy-5-nitro-
• Ethyl-(2-methoxy-5-nitro-pyridin-4-yl)-amine
• N-ethyl-2-methoxy-5-nitropyridin-4-amine
• SB37912
• DTXSID70666874
• 4-(ethylamino)-2-methoxy-5-nitropyridine
• 4-Pyridinamine,N-ethyl-2-methoxy-5-nitro-(9CI)
• AKOS006328944
• ZXBJPJSFFHDPGW-UHFFFAOYSA-N
• DB-072844
• 607373-90-0
• SCHEMBL3449492

• Inchi： 1S/C8H11N3O3/c1-3-9-6-4-8(14-2)10-5-7(6)11(12)13/h4-5H,3H2,1-2H3,(H,9,10)
• InChI Key： ZXBJPJSFFHDPGW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CN=1)[N+](=O)[O-])NCC

Computed Properties

• Exact Mass: 197.08013
• Monoisotopic Mass: 197.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 77.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Pyridinamine, N-ethyl-2-methoxy-5-nitro-

Comprehensive Overview of 4-Pyridinamine, N-ethyl-2-methoxy-5-nitro- (CAS No. 607373-90-0)

4-Pyridinamine, N-ethyl-2-methoxy-5-nitro- (CAS No. 607373-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its nitro and methoxy substituents, which contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for N-ethyl-2-methoxy-5-nitro-4-pyridinamine has surged due to its role in developing novel antimicrobial agents and anticancer drugs. A growing body of literature highlights its utility in targeting specific enzymatic pathways, making it a hotspot for medicinal chemistry studies. Additionally, its CAS No. 607373-90-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The compound's structural features, including the ethyl and methoxy groups, enhance its solubility and bioavailability, addressing key challenges in drug formulation. This aligns with current trends in green chemistry, where optimizing molecular efficiency while minimizing environmental impact is paramount. As sustainability becomes a priority, 607373-90-0 is increasingly studied for its potential in eco-friendly synthesis routes.

Another area of interest is the compound's application in agrochemical innovation. With global food security concerns, researchers explore 4-Pyridinamine derivatives for developing next-generation pesticides and herbicides. Its nitro group offers selective reactivity, enabling targeted pest control with reduced ecological harm—a topic frequently queried in AI-driven research tools.

From a technical perspective, CAS 607373-90-0 exhibits stability under standard conditions, facilitating its use in high-throughput screening and combinatorial chemistry. Laboratories worldwide leverage its properties to accelerate lead compound identification, a process critical to modern pharmaceutical R&D. This aligns with frequent search queries about "accelerating drug discovery" and "optimizing synthetic pathways."

In material science, the N-ethyl-2-methoxy-5-nitro-4-pyridinamine scaffold shows promise in designing organic semiconductors and photocatalysts. Its electron-withdrawing nitro moiety and aromatic system make it a candidate for energy storage applications, resonating with trends in renewable energy research. Searches for "nitro-aromatic materials" often cite this compound as a reference.

Quality control of 607373-90-0 remains a focal point, with advanced analytical techniques like HPLC and LC-MS ensuring purity for research use. This addresses common user concerns about "compound authentication" and "batch consistency," which dominate forums and academic discussions. Rigorous standardization protocols further enhance its reliability for industrial-scale applications.

Looking ahead, 4-Pyridinamine, N-ethyl-2-methoxy-5-nitro- continues to inspire interdisciplinary research. Its versatility across life sciences and advanced materials positions it as a compound of enduring scientific value. As AI and machine learning refine molecular design, this compound's CAS No. 607373-90-0 will likely remain a keystone in data-driven innovation.